Cas no 117869-74-6 (1-Propene-1-sulfonothioicacid, S-methyl ester, (1E)-)
117869-74-6 structure
Product name:1-Propene-1-sulfonothioicacid, S-methyl ester, (1E)-
1-Propene-1-sulfonothioicacid, S-methyl ester, (1E)- Chemical and Physical Properties
Names and Identifiers
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- 1-Propene-1-sulfonothioicacid, S-methyl ester, (1E)-
- (E)-1-methylsulfanylsulfonylprop-1-ene
- S-Methyl-1-propenethiosulfonate
- 4-(2-Amino-6-methoxy-9H-purin-9-yl)-2-cyclopenten-1-ol
- 117869-74-6
- CLEWYXVGMQSNOV-ONEGZZNKSA-N
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- Inchi： InChI=1S/C4H8O2S2/c1-3-4-8(5,6)7-2/h3-4H,1-2H3/b4-3+
- InChI Key： CLEWYXVGMQSNOV-ONEGZZNKSA-N
- SMILES： C/C=C/S(SC)(=O)=O
Computed Properties
- Exact Mass: 151.99664
- Monoisotopic Mass: 151.996571
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.8
- XLogP3: 0.8
Experimental Properties
- Density: 1.235
- Boiling Point: 238.2°Cat760mmHg
- Flash Point: 97.9°C
- Refractive Index: 1.517
- PSA: 34.14
1-Propene-1-sulfonothioicacid, S-methyl ester, (1E)- Related Literature
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Lourdes del Olmo,Michael Dommett,Ingrid H. Oevreeide,Devis Di Tommaso,Rachel Crespo-Otero J. Mater. Chem. A, 2018,6, 24965-24970
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2. Synthesis of benzyl sulfides via substitution reaction at the sulfur of phosphinic acid thioesters†Yoshitake Nishiyama,Takamitsu Hosoya,Suguru Yoshida Chem. Commun., 2020,56, 5771-5774
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Amanda Laura Ibiapino,Rafael Cardoso Seiceira,Altivo Pitaluga, Jr.,Antonio Carlos Trindade,Fabio Furlan Ferreira CrystEngComm, 2014,16, 8555-8562
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Bingbing Zhang,Haiquan Su,Xiaojun Gu,Yulong Zhang,Pengzhan Wang,Xuefen Li,Xiaohong Zhang,Huimin Wang,Xuzhuang Yang,Shanghong Zeng Catal. Sci. Technol., 2013,3, 2639-2645
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Ruth H. Howard,Carlos Alonso-Moreno,Lewis M. Broomfield,David L. Hughes,Joseph A. Wright,Manfred Bochmann Dalton Trans., 2009, 8667-8682
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